Cas no 1226064-00-1 (3-(3-bromophenyl)-3-methylbutan-1-amine)

• Product Name: 3-(3-bromophenyl)-3-methylbutan-1-amine
• CAS No: 1226064-00-1
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 5821427
• PubChem ID: 82084839
• Update Time: 2025-05-24

3-(3-bromophenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-3-methylbutan-1-amine
• 1226064-00-1
• EN300-1915068

• Inchi： 1S/C11H16BrN/c1-11(2,6-7-13)9-4-3-5-10(12)8-9/h3-5,8H,6-7,13H2,1-2H3
• InChI Key： WSCKOKDFOHLBDE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)(C)CCN

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(3-bromophenyl)-3-methylbutan-1-amine

Introduction to 3-(3-bromophenyl)-3-methylbutan-1-amine (CAS No: 1226064-00-1)

3-(3-bromophenyl)-3-methylbutan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 1226064-00-1, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a brominated aromatic ring and an amine functional group, has garnered attention due to its structural versatility and potential applications in drug discovery. The presence of a bromine substituent at the para position of the phenyl ring enhances its reactivity, making it a valuable intermediate in synthesizing more complex molecules.

The compound’s structure, characterized by a butyl chain with a methyl substituent at the third carbon and an amine group at the first carbon, contributes to its unique chemical properties. This arrangement allows for facile modifications at multiple sites, enabling chemists to explore diverse pharmacophores. The combination of a brominated aromatic moiety and an amine group makes 3-(3-bromophenyl)-3-methylbutan-1-amine a promising candidate for further derivatization, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of arylalkylamine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The bromine atom in 3-(3-bromophenyl)-3-methylbutan-1-amine serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules.

One of the most compelling aspects of 1226064-00-1 is its role as a precursor in synthesizing small-molecule inhibitors targeting specific biological pathways. For instance, researchers have leveraged this compound to develop novel ligands for G-protein coupled receptors (GPCRs), which play a crucial role in signal transduction within cells. By modifying the butyl chain or introducing additional functional groups, scientists can fine-tune the binding affinity and selectivity of these ligands.

Recent advancements in computational chemistry have further enhanced the utility of 3-(3-bromophenyl)-3-methylbutan-1-amine. Molecular modeling studies suggest that this compound can be optimized to interact with specific protein targets, offering insights into its potential as an enzyme inhibitor or receptor modulator. These computational approaches complement traditional wet-lab experimentation, allowing for more efficient drug discovery processes.

The pharmaceutical industry has also shown interest in this compound due to its potential application in treating neurological disorders. Arylalkylamine derivatives have been investigated for their ability to modulate neurotransmitter systems, particularly serotonin and dopamine pathways. The structural features of 1226064-00-1, including its aromatic ring and amine functionality, make it a suitable candidate for developing next-generation neuromodulators.

In addition to its pharmacological applications, 3-(3-bromophenyl)-3-methylbutan-1-amine has found utility in agrochemical research. Its structural framework allows for modifications that could lead to the development of novel pesticides or herbicides. By incorporating bioactive moieties into its core structure, researchers aim to create compounds that are more effective against pests while maintaining environmental safety.

The synthesis of 1226064-00-1 involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination of phenyl rings followed by nucleophilic substitution reactions to introduce the amine group. Advanced catalytic systems have been employed to improve yields and reduce byproduct formation, aligning with green chemistry principles.

The analytical characterization of this compound is critical for ensuring its purity and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its identity and assess impurities. These analytical methods provide robust data that support its use in subsequent synthetic and pharmacological studies.

The growing body of research on arylalkylamine derivatives underscores the importance of compounds like 3-(3-bromophenyl)-3-methylbutan-1-amine. As drug discovery continues to evolve, molecules with well-defined structures and predictable reactivities will remain invaluable tools for medicinal chemists. The versatility of CAS No: 1226064-00-1 makes it a cornerstone in both academic research and industrial applications.

In conclusion, 3-(3-bromophenyl)-3-methylbutan-1-amine represents a significant advancement in chemical synthesis and pharmaceutical development. Its unique structural features, coupled with its reactivity and functionalization potential, position it as a key intermediate in creating novel bioactive molecules. As research progresses, this compound is likely to play an even greater role in addressing unmet medical needs across various therapeutic domains.